Cas no 88346-57-0 (1H-Imidazole-1-carbonitrile, 4-methyl-2-phenyl-)

1H-Imidazole-1-carbonitrile, 4-methyl-2-phenyl- Properties

Names and Identifiers

• 1H-Imidazole-1-carbonitrile, 4-methyl-2-phenyl-
• 4-methyl-2-phenylimidazole-1-carbonitrile
• 4-Methyl-2-phenyl-1H-imidazole-1-carbonitrile
• SCHEMBL21259045
• DTXSID00521528
• 88346-57-0
• +Expand

• InChIKey： WJHQVFOTVIQYRU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9N3/c1-9-7-14(8-12)11(13-9)10-5-3-2-4-6-10/h2-7H,1H3
• SMILES： CC1=CN(C(=N1)C2=CC=CC=C2)C#N

Computed Properties

• Exact Mass: 183.079647300g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 183.079647300g/mol
• Heavy Atom Count: 14
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų